Cas no 1806416-01-2 (3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one
• CAS No: 1806416-01-2
• MF: C₁₁H₁₂BrClOS
• MW: 307.634380340576
• CID: 4972994
• Update Time: 2025-11-01

3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C11H12BrClOS/c1-15-11-4-2-3-8(7-13)10(11)5-9(14)6-12/h2-4H,5-7H2,1H3
• InChI Key： CBCIEHHOUGVBBO-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1CCl)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one

Professional Introduction to 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one (CAS No. 1806416-01-2)

3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one, with the CAS number 1806416-01-2, is a significant compound in the field of chemical and pharmaceutical research. This compound features a complex aromatic structure that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and chloromethyl substituents on the phenyl ring enhances its reactivity, making it a versatile building block for further chemical modifications.

The compound's structure is characterized by a propan-2-one moiety linked to a phenyl ring that is substituted with a methylthio group at the 6-position and a chloromethyl group at the 2-position. This specific arrangement of functional groups allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and cross-coupling reactions. Such reactivity is highly valued in medicinal chemistry, where the development of novel drug candidates relies heavily on the availability of structurally diverse intermediates.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of bromine and chloromethyl groups in 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one has been particularly noted for its ability to facilitate the introduction of additional functional groups, thereby enabling the synthesis of more complex molecules. This has led to several studies investigating its role in the development of new therapeutic agents.

One area where this compound has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By serving as a precursor for kinase inhibitors, 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one contributes to the ongoing efforts to develop targeted therapies that can modulate kinase activity. Recent research has demonstrated that derivatives of this compound can exhibit potent inhibitory effects on specific kinases, making them attractive candidates for further development.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. The methylthio group in the phenyl ring of 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one adds an additional layer of complexity to its chemical behavior. Sulfur-based heterocycles are known for their ability to enhance binding affinity and selectivity in drug candidates. This has led to numerous studies exploring the incorporation of sulfur atoms into pharmacophores, with compounds like this one being particularly noteworthy.

In addition to its applications in kinase inhibition, 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one has also been investigated for its potential in other therapeutic areas. For instance, its structural features make it a suitable candidate for the synthesis of compounds with antimicrobial properties. The presence of both bromine and chloromethyl groups provides multiple sites for functionalization, allowing chemists to design molecules that can interact with bacterial or fungal targets effectively.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available aromatic precursors. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions, while the chloromethyl group can be incorporated via nucleophilic substitution or other appropriate methods. The methylthio group is usually introduced through thiol-masking strategies or by direct reaction with sodium thiolate.

The versatility of 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science research, where its ability to undergo various chemical transformations makes it useful for creating novel polymers and functional materials. These applications highlight the broad utility of this compound and underscore its importance in both academic and industrial settings.

The ongoing development of new synthetic methodologies continues to expand the potential applications of compounds like 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to these molecules, further enhancing their accessibility for research purposes. Such innovations are crucial for driving forward discoveries in pharmaceuticals and related fields.

In conclusion, 3-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-2-one (CAS No. 1806416-01-2) is a multifaceted compound with significant potential in various areas of chemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing biologically active molecules, particularly those targeting kinases and other therapeutic targets. As research continues to uncover new applications for this compound, its importance is likely to grow even further, contributing to advancements in medicine and materials science alike.